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Compound of Interest

Compound Name: 1-Chloro-1-methoxypropane

Cat. No.: B15489902

A comprehensive review of available scientific literature reveals a significant scarcity of
experimental data on the thermodynamic properties of 1-Chloro-1-methoxypropane. While
computational estimations exist, experimentally determined thermodynamic parameters such
as enthalpy of formation, heat capacity, and vapor pressure are not readily available in the
public domain. This technical guide summarizes the limited available information and highlights
the data available for a closely related isomer, 1-Chloro-3-methoxypropane, which is more
extensively characterized.

Computed Physicochemical Properties of 1-Chloro-
1-methoxypropane

Computational models provide theoretical estimates for some of the basic properties of 1-
Chloro-1-methoxypropane. These values, sourced from the PubChem database, are
predictive and have not been experimentally validated.[1]
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Property Value Source

Molecular Formula CaHoCIO PubChem[1]
Molecular Weight 108.57 g/mol PubChem[1]
XLogP3 1.7 PubChem[1]
Exact Mass 108.0341926 Da PubChem[1]
Monoisotopic Mass 108.0341926 Da PubChem[1]

Data Availability for the Isomer: 1-Chloro-3-
methoxypropane

In contrast to the limited data for 1-Chloro-1-methoxypropane, its isomer, 1-Chloro-3-
methoxypropane, has been the subject of more extensive study. A summary of its
experimentally determined properties is provided below for comparative purposes and for
researchers who may find this data useful.

Property Value Conditions Source
Vapor Pressure 25 hPa 20 °C Sigma-Aldrich
Vapor Pressure 44.0 £ 0.2 mmHg 25°C Chemsrc[2]
) ) Sigma-Aldrich, Merck
Melting Point <-70°C o
Millipore[3]
Boiling Point 111 °C Merck Millipore[3]
) Sigma-Aldrich, Merck
Density 0.999 g/cm?3 20 °C o
Millipore[3]
] Sigma-Aldrich, Merck
Flash Point 18 °C o
Millipore[3]
Autoignition Sigma-Aldrich, Merck
205 °C DIN 51794 -
Temperature Millipore[3]
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Experimental Protocols

Detailed experimental protocols for the determination of the thermodynamic properties of 1-
Chloro-1-methoxypropane are not available due to the absence of published experimental
studies.

For 1-Chloro-3-methoxypropane, the provided data points to standard analytical methods for
determining physicochemical properties. For instance, the autoignition temperature was
determined according to the DIN 51794 standard.[3] The determination of other properties such
as vapor pressure, melting point, boiling point, and density would have followed established
methods in physical chemistry, though the specific publications detailing these experiments for
1-Chloro-3-methoxypropane are not cited in the initial search results.

Synthesis of 1-Chloro-3-methoxypropane

A documented synthesis method for 1-Chloro-3-methoxypropane involves the reaction of 1,3-
bromochloropropane with sodium methoxide in the presence of a phase transfer catalyst and
an inert solvent.[4] The process includes a heat preservation reaction, filtration to remove

sodium bromide, and subsequent purification of the organic layer to yield the final product.[4]

The logical workflow for this synthesis can be visualized as follows:

1,3-bromochloropropane +

Sodium Methoxide + Heat Preservation Filtration to remove Washing of - e o
Phase Transfer Catalyst + [ Reaction ]—>[ Sodium Bromide]—> Organic Laye%@ry'ng and F||tenngj—>6?ectlflcauora—> LR DI

Inert Solvent

Click to download full resolution via product page

Synthesis workflow for 1-Chloro-3-methoxypropane.

Due to the lack of specific experimental data for 1-Chloro-1-methoxypropane, a more in-
depth technical guide on its thermodynamic properties cannot be provided at this time.
Researchers interested in this compound may need to perform their own experimental
determinations or computational studies. The available data for the isomer 1-Chloro-3-
methoxypropane may serve as a useful reference point for such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of 1-Chloro-1-
methoxypropane: A Technical Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489902#thermodynamic-properties-of-1-chloro-1-
methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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